Cas no 887219-69-4 (5-{4-(3-chlorophenyl)piperazin-1-yl(phenyl)methyl}-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-{4-(3-chlorophenyl)piperazin-1-yl(phenyl)methyl}-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 887219-69-4
• MF: C₂₅H₂₂ClN₅O₂S
• MW: 491.992482662201
• CID: 6251133
• PubChem ID: 16033015
• Update Time: 2025-10-28

5-{4-(3-chlorophenyl)piperazin-1-yl(phenyl)methyl}-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-{4-(3-chlorophenyl)piperazin-1-yl(phenyl)methyl}-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CHEMBL1377605
• 5-{[4-(3-chlorophenyl)piperazin-1-yl](phenyl)methyl}-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• AKOS005009224
• NCGC00137482-02
• 5-((4-(3-chlorophenyl)piperazin-1-yl)(phenyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• 887219-69-4
• 5-[[4-(3-chlorophenyl)piperazin-1-yl]-phenylmethyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• F2575-0020
• G857-1705
• HMS1906D21
• NCGC00137482-01

• Inchi： 1S/C25H22ClN5O2S/c26-18-8-4-9-19(16-18)29-11-13-30(14-12-29)21(17-6-2-1-3-7-17)22-24(32)31-25(34-22)27-23(28-31)20-10-5-15-33-20/h1-10,15-16,21,32H,11-14H2
• InChI Key： CJWYRFPUPJODAF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(C(C2C=CC=CC=2)C2=C(N3C(=NC(C4=CC=CO4)=N3)S2)O)CC1

Computed Properties

• Exact Mass: 491.1182738g/mol
• Monoisotopic Mass: 491.1182738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 98.3Ų

Additional information on 5-{4-(3-chlorophenyl)piperazin-1-yl(phenyl)methyl}-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Analysis of 5-{4-(3-chlorophenyl)piperazin-1-yl(phenyl)methyl}-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 887219-69-4)

In the realm of pharmaceutical and chemical research, 5-{4-(3-chlorophenyl)piperazin-1-yl(phenyl)methyl}-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 887219-69-4) has emerged as a compound of significant interest due to its unique structural features and potential applications. This heterocyclic compound, characterized by its triazolothiazole core and piperazine moiety, has garnered attention for its possible role in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its molecular interactions and bioactivity, which could pave the way for novel therapeutic agents.

The compound's chemical structure is a fascinating blend of aromatic and heterocyclic components, including a furan ring and a chlorophenyl group. These features contribute to its pharmacokinetic properties, such as solubility and metabolic stability, which are critical for drug development. Recent studies have explored its potential as a ligand for various biological targets, with some suggesting applications in neurological research. The presence of the piperazine moiety, a common motif in CNS-active compounds, further underscores its relevance in this field.

From a synthetic chemistry perspective, the preparation of 5-{4-(3-chlorophenyl)piperazin-1-yl(phenyl)methyl}-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol involves multi-step reactions, often requiring catalysts and optimized conditions to achieve high yields. The compound's CAS No. 887219-69-4 serves as a unique identifier in chemical databases, facilitating its tracking in research publications and patent filings. Its molecular weight and physicochemical properties have been documented in various scientific literature, making it a subject of ongoing investigation.

In the context of current trends, the compound aligns with the growing interest in small-molecule therapeutics and targeted drug design. With the rise of computational chemistry and AI-driven drug discovery, researchers are increasingly leveraging in silico tools to predict the binding affinity and ADMET profiles of such compounds. This approach not only accelerates the drug discovery pipeline but also reduces costs associated with experimental screening.

Another area of interest is the compound's potential role in neuropharmacology. Given the structural similarity to known psychoactive compounds, some studies have hypothesized its interaction with neurotransmitter receptors. However, it is essential to note that these applications remain speculative, and further in vitro and in vivo studies are required to validate any therapeutic claims.

The safety profile of 5-{4-(3-chlorophenyl)piperazin-1-yl(phenyl)methyl}-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol is another critical aspect under scrutiny. While preliminary data suggest moderate cytotoxicity, comprehensive toxicological studies are necessary to assess its suitability for clinical trials. Regulatory bodies emphasize the importance of risk assessment and hazard evaluation before any compound can progress to preclinical development.

In summary, 5-{4-(3-chlorophenyl)piperazin-1-yl(phenyl)methyl}-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 887219-69-4) represents a promising candidate in the field of medicinal chemistry. Its structural complexity and potential biological activity make it a subject of ongoing research, particularly in the realms of drug discovery and neuropharmacology. As the scientific community continues to explore its properties, this compound may well find its place in the next generation of therapeutic agents.